Cas no 2034310-91-1 (2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide)
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide
- N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(1H-benzo[d][1,2,3]triazol-1-yl)acetamide
- 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide
- F6561-7145
- 2034310-91-1
- 2-(benzotriazol-1-yl)-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]acetamide
- AKOS026699463
-
- Inchi: 1S/C17H17N9O/c27-17(10-25-14-4-2-1-3-13(14)20-23-25)19-12-7-8-24(9-12)16-6-5-15-21-18-11-26(15)22-16/h1-6,11-12H,7-10H2,(H,19,27)
- InChI Key: ZMUYGAMLPHQIRD-UHFFFAOYSA-N
- SMILES: O=C(CN1C2C=CC=CC=2N=N1)NC1CN(C2C=CC3=NN=CN3N=2)CC1
Computed Properties
- Exact Mass: 363.15560620g/mol
- Monoisotopic Mass: 363.15560620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 106Ų
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-7145-2μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-5μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-10μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-20μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-1mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-2mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-3mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-4mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-5mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7145-10mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide |
2034310-91-1 | 10mg |
$79.0 | 2023-09-08 |
2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide
Comprehensive Overview of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide (CAS No. 2034310-91-1)
The compound 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide, identified by its CAS No. 2034310-91-1, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This article delves into its structural characteristics, applications, and relevance in contemporary scientific inquiries, addressing common queries and trends in the field.
Structurally, this compound integrates a benzotriazole moiety linked to a pyrrolidine scaffold, further connected to a 1,2,4-triazolo[4,3-b]pyridazine unit. Such a configuration is noteworthy for its ability to engage in diverse molecular interactions, making it a candidate for drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and oncological pathways. Researchers frequently explore heterocyclic compounds like this for their bioactivity and selectivity, aligning with the growing demand for precision medicine.
In the context of current trends, the scientific community is increasingly focused on small-molecule inhibitors and kinase modulators, areas where 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide may hold promise. Its triazolo-pyridazine segment, for instance, is analogous to motifs found in FDA-approved drugs, sparking interest in its potential as a lead compound for novel therapeutics. Online searches often highlight queries such as "heterocyclic compounds in drug design" or "kinase inhibitors with triazole derivatives," reflecting the compound's relevance to these hot topics.
From a synthetic chemistry perspective, the compound's intricate architecture poses both challenges and opportunities. The benzotriazole group is renowned for its stability and versatility in medicinal chemistry, while the pyrrolidine ring contributes to conformational rigidity, a trait valued in optimizing drug-like properties. Such features resonate with the broader pursuit of bioisosteres and scaffold hopping strategies, frequently discussed in forums and publications.
Beyond its pharmacological potential, CAS No. 2034310-91-1 is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are commonly employed to predict its interactions with biological targets, a methodology gaining traction due to advancements in AI-driven drug discovery. Searches for "computational screening of heterocycles" or "machine learning in compound optimization" underscore this intersection of chemistry and technology.
Environmental and safety profiles of such compounds are another focal point. While 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide is not classified as hazardous, its biodegradation and ecotoxicology are prudent considerations in line with the green chemistry movement. This aligns with frequent searches for "sustainable synthesis of pharmaceuticals" and "eco-friendly drug development."
In summary, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide exemplifies the innovation driving modern chemical research. Its multifaceted applications—from drug design to computational modeling—reflect the dynamic nature of the field, addressing both scientific curiosity and practical demands. As exploration of heterocyclic frameworks expands, this compound stands as a testament to the synergy between molecular complexity and therapeutic potential.
2034310-91-1 (2-(1H-1,2,3-benzotriazol-1-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)